2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide
• InChI: InChI=1S/C10H9ClN2O2/c11-5-10(15)12-7-2-1-6-3-9(14)13-8(6)4-7/h1-2,4H,3,5H2,(H,12,15)(H,13,14)
• InChI Key: ZHRVBMAXQNGOET-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)NC(=O)CCl)NC1=O
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol

Description

2-chloro-N-(2-oxo-1,3-dihydroindol-6-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also referred to as CIQ or 2-chloroindoline-6-carboxamide. CIQ is a white crystalline solid that is soluble in water and organic solvents. The molecular formula of CIQ is C10H9ClN2O2.

Mechanism of Action

The mechanism of action of CIQ is not fully understood, but it has been suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. CIQ has also been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects
CIQ has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and exhibit antimicrobial properties. In addition, CIQ has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of CIQ is its ability to inhibit the growth and proliferation of cancer cells. This makes it a potentially useful compound for the development of new cancer treatments. However, CIQ has some limitations in lab experiments, including its low solubility in water and its relatively high toxicity.

Future Directions

There are many potential future directions for the study of CIQ. One area of research could focus on the development of new cancer treatments based on the use of CIQ. Another area of research could focus on the potential use of CIQ in the treatment of neurodegenerative disorders. Additionally, further studies could be conducted to better understand the mechanism of action of CIQ and its potential applications in other fields, such as biochemistry and pharmacology.

Synthesis Methods

The synthesis of CIQ involves a multi-step process that starts with the reaction of 2-nitroaniline with ethyl chloroacetate in the presence of sodium ethoxide. This reaction produces 2-(2-nitrophenyl)acetate, which is then reduced to 2-(2-aminophenyl)acetate. The final step involves the reaction of 2-(2-aminophenyl)acetate with thionyl chloride and 2-oxoindoline-6-carboxylic acid to produce CIQ.

Scientific Research Applications

CIQ has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. CIQ has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.